Cas no 2634687-76-4 (3-(tert-Butyl)-4-(2,6-diisopropoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole)

• Product Name: 3-(tert-Butyl)-4-(2,6-diisopropoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole
• CAS No: 2634687-76-4
• MF: C₂₃H₃₁O₃P
• MW: 386.46420788765
• MDL: MFCD32641175
• CID: 5085514
• PubChem ID: 89587218
• Update Time: 2025-07-02

3-(tert-Butyl)-4-(2,6-diisopropoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole Chemical and Physical Properties

Names and Identifiers

• 3-(tert-Butyl)-4-(2,6-diisopropoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole
• 3-tert-butyl-4-[2,6-di(propan-2-yloxy)phenyl]-2H-1,3-benzoxaphosphole
• D81447
• MFCD32641175
• 3-tert-butyl-4-(2,6-diisopropoxyphenyl)-2H-1,3-benzoxaphosphole
• MFCD32641147
• 3-(tert-Butyl)-4-(2,6-diisopropoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole, 97%
• 1338454-38-8
• SCHEMBL14975140
• (R)-3-(tert-Butyl)-4-(2,6-diisopropoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole, 97% (>99% ee)
• CS-0092236
• 2634687-76-4

• MDL： MFCD32641175
• Inchi： 1S/C23H31O3P/c1-15(2)25-18-11-9-12-19(26-16(3)4)21(18)17-10-8-13-20-22(17)27(14-24-20)23(5,6)7/h8-13,15-16H,14H2,1-7H3
• InChI Key： JPJPMJVRCYAVEU-UHFFFAOYSA-N
• SMILES： P1(COC2C=CC=C(C3C(=CC=CC=3OC(C)C)OC(C)C)C1=2)C(C)(C)C

Computed Properties

• Exact Mass: 386.20108184g/mol
• Monoisotopic Mass: 386.20108184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 27.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(tert-Butyl)-4-(2,6-diisopropoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole

Professional Introduction to 3-(tert-Butyl)-4-(2,6-diisopropoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole (CAS No. 2634687-76-4)

The compound 3-(tert-Butyl)-4-(2,6-diisopropoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole, identified by its CAS number 2634687-76-4, represents a significant advancement in the field of organophosphorus chemistry and pharmaceutical research. This heterocyclic compound belongs to the class of oxaphosphole derivatives, which have garnered considerable attention due to their unique structural properties and potential applications in medicinal chemistry.

Oxaphosphole scaffolds are characterized by their six-membered rings containing both oxygen and phosphorus atoms, which contribute to their distinct electronic and steric properties. The presence of tert-butyl and diisopropoxy substituents in the molecular structure of this compound enhances its stability and reactivity, making it a valuable candidate for further chemical modifications and biological evaluations.

In recent years, there has been a growing interest in oxaphosphole derivatives as pharmacophores due to their ability to interact with biological targets in novel ways. Studies have demonstrated that these compounds can exhibit potent activity against various diseases, including cancer and inflammatory disorders. The specific arrangement of functional groups in 3-(tert-Butyl)-4-(2,6-diisopropoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole suggests potential applications in drug discovery and development.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired oxaphosphole core. These methods highlight the importance of innovative synthetic strategies in modern organic chemistry.

One of the most compelling aspects of this compound is its structural versatility. The combination of a benzo[d][1,3]oxaphosphole ring with aromatic substituents provides a platform for designing molecules with tailored biological activities. Researchers have explored various derivatives of this compound to optimize its pharmacological properties. For instance, modifications at the tert-butyl and diisopropoxy positions have been shown to influence binding affinity and metabolic stability.

The potential therapeutic applications of 3-(tert-Butyl)-4-(2,6-diisopropoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole are particularly intriguing. Preclinical studies have indicated that oxaphosphole derivatives can modulate key signaling pathways involved in disease progression. For example, certain analogs have demonstrated inhibitory effects on kinases and other enzymes that are overexpressed in cancer cells. This suggests that this compound may serve as a lead molecule for the development of novel anticancer agents.

In addition to their pharmaceutical potential, oxaphosphole compounds like this one have applications in materials science. Their unique electronic properties make them suitable for use in organic electronics and photovoltaic devices. The ability to tune the electronic characteristics of these molecules through structural modifications opens up new possibilities for developing advanced functional materials.

The investigation of this compound also contributes to our understanding of heterocyclic chemistry. The study of oxaphosphole derivatives provides insights into the role of oxygen and phosphorus atoms in influencing molecular reactivity and biological activity. This knowledge is crucial for designing new drugs and materials with improved properties.

Efforts are ongoing to optimize the synthesis and application of 3-(tert-Butyl)-4-(2,6-diisopropoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole. Collaborative research initiatives between chemists and biologists aim to uncover new therapeutic targets and develop more effective drug candidates. The integration of computational methods and high-throughput screening techniques is accelerating the discovery process.

The future prospects for this compound are promising. As our understanding of its chemical behavior grows, so does its potential for innovation. Whether used as a starting point for drug development or as a component in advanced materials, 3-(tert-Butyl)-4-(2,6-diisopropoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole exemplifies the power of organophosphorus chemistry to drive scientific progress.